Cas no 67960-34-3 (1H-Indole-2-carboxylic acid, 5-fluoro-3-phenyl-)

• Product Name: 1H-Indole-2-carboxylic acid, 5-fluoro-3-phenyl-
• CAS No: 67960-34-3
• MF: C₁₅H₁₀FNO₂
• MW: 255.243807315826
• MDL: MFCD09811375
• CID: 4139564
• PubChem ID: 21904353
• Update Time: 2025-06-22

1H-Indole-2-carboxylic acid, 5-fluoro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 5-fluoro-3-phenyl-
• 5-FLUORO-3-PHENYL-1H-INDOLE-2-CARBOXYLIC ACID
• DB-382645
• SCHEMBL215691
• A1-29256
• 67960-34-3
• 5-fluoro-3-phenylindole-2-carboxylic acid
• AKOS000168039
• CYEFKXLBWJYLMV-UHFFFAOYSA-N

• MDL： MFCD09811375
• Inchi： 1S/C15H10FNO2/c16-10-6-7-12-11(8-10)13(14(17-12)15(18)19)9-4-2-1-3-5-9/h1-8,17H,(H,18,19)
• InChI Key： CYEFKXLBWJYLMV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2)C(C2=CC=CC=C2)=C1C(O)=O

Computed Properties

• Exact Mass: 255.06955672Da
• Monoisotopic Mass: 255.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 53.1Ų

Additional information on 1H-Indole-2-carboxylic acid, 5-fluoro-3-phenyl-

Recent Advances in the Study of 1H-Indole-2-carboxylic acid, 5-fluoro-3-phenyl- (CAS: 67960-34-3)

The compound 1H-Indole-2-carboxylic acid, 5-fluoro-3-phenyl- (CAS: 67960-34-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This indole derivative, characterized by its unique fluorophenyl substitution, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and pharmacological properties. The following sections provide a comprehensive overview of the latest findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1H-Indole-2-carboxylic acid, 5-fluoro-3-phenyl-. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthetic route for this compound, utilizing palladium-catalyzed cross-coupling reactions. The study highlighted the importance of the fluorine atom at the 5-position, which was found to enhance the compound's binding affinity to specific biological targets. Additionally, the phenyl group at the 3-position was shown to contribute to the compound's stability and solubility, making it a promising candidate for further drug development.

In terms of biological activity, 1H-Indole-2-carboxylic acid, 5-fluoro-3-phenyl- has demonstrated potent inhibitory effects on certain enzymes involved in inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited significant activity against cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM. This finding suggests potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and osteoarthritis. Further mechanistic studies are underway to elucidate the precise mode of action and to optimize the compound's selectivity and potency.

The pharmacological profile of 1H-Indole-2-carboxylic acid, 5-fluoro-3-phenyl- has also been explored in the context of cancer therapy. A recent study in Molecular Cancer Therapeutics investigated the compound's ability to inhibit the proliferation of certain cancer cell lines, including breast and lung cancer. The results indicated that the compound induces apoptosis via the mitochondrial pathway, with minimal cytotoxicity to normal cells. These findings underscore its potential as a lead compound for the development of targeted anticancer agents.

Despite these promising results, challenges remain in the development of 1H-Indole-2-carboxylic acid, 5-fluoro-3-phenyl- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Current research efforts are focused on structural modifications to improve these properties, as well as on scaling up the synthesis for larger preclinical and clinical trials.

In conclusion, 1H-Indole-2-carboxylic acid, 5-fluoro-3-phenyl- (CAS: 67960-34-3) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its pharmacological properties and exploring its potential in various disease models, paving the way for its eventual clinical application.